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Compound of Interest

Compound Name: Ned 19

Cat. No.: B1229996

Researchers and scientists handling Ned-19, a selective membrane-permeant NAADP
antagonist, must adhere to proper disposal procedures to ensure laboratory safety and
environmental protection. While specific disposal guidelines for Ned-19 are not extensively
published, a combination of general laboratory chemical waste protocols and information from
available Safety Data Sheets (SDS) for analogous compounds provides a clear path for safe
disposal.

Key Disposal Considerations

The primary route for the disposal of Ned-19, as with most laboratory chemicals, is to treat it as
hazardous chemical waste.[1][2] It should not be disposed of down the drain or in regular trash.
[3] The fundamental principle is to prevent the release of the compound into the environment.

A Safety Data Sheet (SDS) for trans-Ned-19, a stereoisomer of Ned-19, provides critical
guidance. According to the SDS from Cayman Chemical, the disposal of this compound should
be in accordance with local, state, and federal regulations. This typically involves collection in a
designated, properly labeled, and sealed container for chemical waste.

Quantitative Data for Handling and Disposal

The following table summarizes key quantitative data for trans-Ned-19, which can inform
handling and disposal decisions.
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Property Value Source
Molecular Weight 514.6 g/mol [4]
Purity >98% [5]
Solubility in DMSO 2 mg/mL [4]
Solubility in DMF 10 mg/mL [4]
Storage Temperature -20°C

This data is essential for preparing solutions and understanding the physical characteristics of

the compound when determining the appropriate waste container and disposal stream.

Experimental Protocols for Disposal

There are no specific experimental protocols for the disposal of Ned-19. The standard

procedure is to collect the waste in a designated hazardous waste container.

Step-by-Step Disposal Procedure

Segregation: Segregate Ned-19 waste from other waste streams. This includes unused solid
compound, solutions containing Ned-19, and any materials contaminated with Ned-19 (e.g.,
pipette tips, gloves, and empty vials).[6]

Containerization: Place all Ned-19 waste into a clearly labeled, leak-proof container suitable
for chemical waste.[1][2] The container should be marked with the words "Hazardous Waste"
and the full chemical name "Ned-19".

Accumulation: Store the waste container in a designated satellite accumulation area within
the laboratory.[3] This area should be away from general lab traffic and incompatible
chemicals.

Documentation: Maintain a log of the waste added to the container, including the date and
quantity.

Disposal Request: Once the container is full or has reached the designated accumulation
time limit (often six months), arrange for pickup by your institution's Environmental Health
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and Safety (EHS) office or a licensed hazardous waste disposal company.[7]

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of Ned-19.
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Start: Ned-19 Waste Generated

Is it an empty, uncontaminated
original container?

Is the waste solid Ned-19
or a solution containing it?

Deface label and dispose
of as regular lab glass/plastic.

Are materials (gloves, tips)
contaminated with Ned-19?

Collect in a designated
hazardous solid waste container.

Collect in a designated
hazardous liquid waste container.

Collect in a designated
hazardous solid waste container.

Label container with
'Hazardous Waste' and ‘Ned-19'.

Store in a designated
satellite accumulation area.

Request pickup from

EHS or licensed waste vendor.

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Ned-19 waste.
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By following these procedures, researchers can ensure the safe and compliant disposal of
Ned-19, minimizing risks to personnel and the environment. Always consult your institution's
specific guidelines for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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